![molecular formula C11H11ClN2O2 B3034158 Ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate CAS No. 141517-48-8](/img/structure/B3034158.png)
Ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
Ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate, also known as 5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, is an organic compound that has a wide range of applications in scientific research. It is a synthetic molecule that is derived from the imidazopyridine family, and is used in a variety of laboratory experiments, due to its unique properties.
Scientific Research Applications
Synthesis and Pharmacological Activity
Ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate has been used in the synthesis of various heterocyclic compounds, demonstrating significant potential in pharmacological applications. For instance, its derivatives have been evaluated for anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities. These studies suggest its role in the development of new therapeutic agents (Abignente et al., 1982); (Abignente et al., 1984).
Chemical Transformations and Derivatives
Research has explored the chemical transformations of this compound, leading to the creation of various derivatives with potential biological activities. This includes the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, indicating its versatility as a chemical synthon (Bakhite et al., 2005).
Catalytic Activities
This compound derivatives have been studied for their catalytic activities, particularly in the oxidation of catechol to o-quinone. This suggests its potential application in catalysis and chemical synthesis (Saddik et al., 2012).
Synthesis of Solar Cell Components
This compound has also been involved in the synthesis of components for dye-sensitized solar cells. The additives derived from it have shown to enhance the performance of these solar cells, indicating its utility in renewable energy technologies (Lee et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate is a derivative of the imidazo[1,2-a]pyridine class . This class of compounds has shown significant potency against Mycobacterium tuberculosis (Mtb), making them potential antituberculosis agents . They have also demonstrated a wide range of applications in medicinal chemistry, including anticancer, antileishmanial, anticonvulsant, antimicrobial, antiviral, antidiabetic, proton pump inhibition, and insecticidal activities .
Mode of Action
Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) . The interaction of these compounds with their targets leads to a reduction in bacterial growth .
Biochemical Pathways
The imidazo[1,2-a]pyridine class of compounds, to which this compound belongs, has been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Compounds of the imidazo[1,2-a]pyridine class have been reported to exhibit significant anti-tb activity, resulting in a reduction in bacterial growth .
Properties
IUPAC Name |
ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O2/c1-3-16-11(15)10-7(2)13-9-6-4-5-8(12)14(9)10/h4-6H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKGWSAREZDAIBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C(=CC=C2)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401187271 | |
Record name | Ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401187271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
141517-48-8 | |
Record name | Ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=141517-48-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401187271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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